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N-[N-[N-(3-Hydroxy-4-methyl-1-oxodecyl)-L-valyl]-L-phenylalanyl]-D-alloisoleucine λ-lactone N-[N-[N-(3-Hydroxy-4-methyl-1-oxodecyl)-L-valyl]-L-phenylalanyl]-D-alloisoleucine λ-lactone
Brand Name: Vulcanchem
CAS No.: 13594-27-9
VCID: VC0085171
InChI: InChI=1S/C31H49N3O5/c1-7-9-10-12-15-22(6)25-19-26(35)33-27(20(3)4)30(37)32-24(18-23-16-13-11-14-17-23)29(36)34-28(21(5)8-2)31(38)39-25/h11,13-14,16-17,20-22,24-25,27-28H,7-10,12,15,18-19H2,1-6H3,(H,32,37)(H,33,35)(H,34,36)/t21-,22?,24-,25?,27-,28+/m0/s1
SMILES: CCCCCCC(C)C1CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)C(C)CC)CC2=CC=CC=C2)C(C)C
Molecular Formula: C31H49N3O5
Molecular Weight: 543.749

N-[N-[N-(3-Hydroxy-4-methyl-1-oxodecyl)-L-valyl]-L-phenylalanyl]-D-alloisoleucine λ-lactone

CAS No.: 13594-27-9

Main Products

VCID: VC0085171

Molecular Formula: C31H49N3O5

Molecular Weight: 543.749

N-[N-[N-(3-Hydroxy-4-methyl-1-oxodecyl)-L-valyl]-L-phenylalanyl]-D-alloisoleucine λ-lactone - 13594-27-9

CAS No. 13594-27-9
Product Name N-[N-[N-(3-Hydroxy-4-methyl-1-oxodecyl)-L-valyl]-L-phenylalanyl]-D-alloisoleucine λ-lactone
Molecular Formula C31H49N3O5
Molecular Weight 543.749
IUPAC Name (3R,6S,9S)-6-benzyl-3-[(2S)-butan-2-yl]-13-octan-2-yl-9-propan-2-yl-1-oxa-4,7,10-triazacyclotridecane-2,5,8,11-tetrone
Standard InChI InChI=1S/C31H49N3O5/c1-7-9-10-12-15-22(6)25-19-26(35)33-27(20(3)4)30(37)32-24(18-23-16-13-11-14-17-23)29(36)34-28(21(5)8-2)31(38)39-25/h11,13-14,16-17,20-22,24-25,27-28H,7-10,12,15,18-19H2,1-6H3,(H,32,37)(H,33,35)(H,34,36)/t21-,22?,24-,25?,27-,28+/m0/s1
Standard InChIKey HJBLIOPGIUXVFY-KWTKYGEESA-N
SMILES CCCCCCC(C)C1CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)O1)C(C)CC)CC2=CC=CC=C2)C(C)C
Last Modified Aug 20 2021
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